N-(furan-3-ylmethyl)-N-methyl-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide

• IUPAC Name: N-(furan-3-ylmethyl)-N-methyl-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C15H18N2O4S2/c1-16(10-12-6-8-21-11-12)15(18)13-4-2-7-17(13)23(19,20)14-5-3-9-22-14/h3,5-6,8-9,11,13H,2,4,7,10H2,1H3
• InChI Key: AKXWBTDAHGUMTC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=COC=C1)C(=O)C2CCCN2S(=O)(=O)C3=CC=CS3
• Molecular Formula: C15H18N2O4S2
• Molecular Weight: 354.4 g/mol

Description

N-(furan-3-ylmethyl)-N-methyl-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide is a complex organic compound that features a unique combination of furan, thiophene, and pyrrolidine moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(furan-3-ylmethyl)-N-methyl-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide typically involves multiple steps, starting with the preparation of the furan and thiophene intermediates. One common approach is the use of microwave-assisted conditions to facilitate the formation of ester and amide derivatives containing furan rings . The reaction conditions often involve the use of coupling reagents such as DMT/NMM/TsO− or EDC, with optimized reaction times and temperatures to achieve high yields .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with careful optimization of reaction conditions to ensure consistency and efficiency. The use of continuous flow reactors and other advanced technologies can help in scaling up the production while maintaining the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(furan-3-ylmethyl)-N-methyl-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The furan and thiophene rings can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can target the sulfonyl group, converting it to a sulfide.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the furan and thiophene rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like amines for substitution reactions. The reaction conditions vary depending on the desired transformation, with temperature, solvent, and reaction time being critical parameters.

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation of the furan ring can lead to the formation of furan-2,5-dione, while reduction of the sulfonyl group can yield the corresponding sulfide derivative.

Scientific Research Applications

N-(furan-3-ylmethyl)-N-methyl-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of new materials with unique properties.

Biology: The compound’s structural features make it a candidate for studying interactions with biological macromolecules, such as proteins and nucleic acids.

Industry: The compound can be used in the production of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-(furan-3-ylmethyl)-N-methyl-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide involves its interaction with specific molecular targets. The furan and thiophene rings can engage in π-π stacking interactions with aromatic residues in proteins, while the sulfonyl group can form hydrogen bonds with polar amino acids. These interactions can modulate the activity of enzymes or receptors, leading to the compound’s biological effects.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other furan and thiophene derivatives, such as:

• Furan-2-carboxamide
• Thiophene-2-carboxamide
• N-methylpyrrolidine-2-carboxamide

Uniqueness

What sets N-(furan-3-ylmethyl)-N-methyl-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide apart is its unique combination of functional groups, which confer distinct chemical and biological properties. The presence of both furan and thiophene rings, along with the sulfonyl and pyrrolidine moieties, allows for a wide range of chemical modifications and interactions, making it a versatile compound for various applications.